Cas no 5419-22-7 ( )

• Product Name: &nbsp
• CAS No: 5419-22-7
• MF: C₂₈H₅₁NO₄S
• MW: 497.773847818375
• CID: 940033
• PubChem ID: 24181514
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-hexadecyl-4-methylmorpholin-4-ium,4-methylbenzenesulfonate
• DTXSID70636274
• NSC9663
• 5419-22-7
• NSC-9663
• 4-Hexadecyl-4-methylmorpholin-4-ium 4-methylbenzene-1-sulfonate
•  

• Inchi： 1S/C21H44NO.C7H8O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(2)18-20-23-21-19-22;1-6-2-4-7(5-3-6)11(8,9)10/h3-21H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： VVUMXPSRQSIGPB-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O1CC[N+](C)(CC1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 498.36196
• Monoisotopic Mass: 497.354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• PSA: 63.6
• LogP: 7.88320